Cas no 1484460-63-0 (3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol)

• Product Name: 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol
• CAS No: 1484460-63-0
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 6030967
• PubChem ID: 65145892
• Update Time: 2025-07-23

3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol
• 3-Piperidinol, 3-[(5-chloro-2-thienyl)methyl]-
• CS-0353504
• 3-[(5-chlorothiophen-2-yl)methyl]piperidin-3-ol
• 3-((5-Chlorothiophen-2-yl)methyl)piperidin-3-ol
• EN300-1968506
• AKOS014479459
• 1484460-63-0

• Inchi： 1S/C10H14ClNOS/c11-9-3-2-8(14-9)6-10(13)4-1-5-12-7-10/h2-3,12-13H,1,4-7H2
• InChI Key： ITOWCQWUHZSYEZ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2SC(Cl)=CC=2)(O)C1

Computed Properties

• Exact Mass: 231.0484629g/mol
• Monoisotopic Mass: 231.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 351.0±37.0 °C(Predicted)
• pka: 14.27±0.20(Predicted)

Additional information on 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol

3-(5-Chlorothiophen-2-yl)methylpiperidin-3-ol: A Comprehensive Overview

3-(5-Chlorothiophen-2-yl)methylpiperidin-3-ol, also known by its CAS number 1484460-63-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiophene moiety. The presence of the chlorine atom at the 5-position of the thiophene ring adds to its chemical complexity and potential biological activity. Recent studies have highlighted its potential applications in drug discovery and material science, making it a focal point for researchers worldwide.

The synthesis of 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol involves a multi-step process that typically begins with the preparation of the thiophene derivative. Researchers have employed various methods, including Suzuki coupling and nucleophilic substitution, to achieve high yields and purity. The optimization of reaction conditions has been a key area of investigation, with studies focusing on catalyst selection, solvent effects, and reaction temperature. These advancements have not only improved the synthesis process but also paved the way for large-scale production, which is crucial for its potential commercial applications.

One of the most promising aspects of this compound is its biological activity. Preclinical studies have demonstrated that 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol exhibits potent antioxidant properties, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown selective cytotoxicity against certain cancer cell lines. These findings underscore its potential as a lead compound in drug development.

In recent years, there has been growing interest in the use of 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol in material science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have investigated its ability to act as a charge transport layer in organic devices, where it has shown improved efficiency and stability compared to traditional materials. This dual role in both pharmacology and material science highlights its versatility and broad applicability.

The structural features of 3-(5-chlorothiophen-2-yl)methylpiperidin-3-ol also make it an attractive molecule for further chemical modifications. By altering the substituents on the thiophene ring or modifying the piperidine moiety, researchers can potentially enhance its biological activity or tailor its properties for specific applications. For instance, introducing electron-withdrawing groups on the thiophene ring could increase its reactivity in certain reactions, while adding hydrophilic groups to the piperidine ring could improve its solubility in aqueous environments.

From an environmental perspective, the biodegradability and eco-friendliness of 3-(5-chlorothiophen-2-yli methyl piperidin - 3 - ol) have also been evaluated. Studies suggest that under controlled conditions, the compound undergoes gradual degradation without releasing harmful byproducts, which is essential for ensuring its safe use in industrial and medical applications.

In conclusion, 3-(5-chlorothiophen - 2 - yli methyl piperidin - 3 - ol) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to innovations in medicine, materials science, and beyond.